Cas no 2172533-51-4 (1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172533-51-4
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 5985556
• PubChem ID: 165734827
• Update Time: 2025-05-27

1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172533-51-4
• EN300-1594945

• Inchi： 1S/C11H19N3O3/c1-16-7-4-3-6-14-11(5-8-17-2)10(9-15)12-13-14/h9H,3-8H2,1-2H3
• InChI Key： NCPUFHQAOUBUFT-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(=C(C=O)N=N1)CCOC

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.2Ų

Additional information on 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172533-51-4)

The compound 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172533-51-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This triazole-based aldehyde is characterized by its unique structural features, including a 1,2,3-triazole core and two methoxyalkyl substituents. Its molecular formula, C₁₁H₁₉N₃O₃, reflects its moderate complexity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazole derivatives has surged due to their broad applications in drug discovery and material science. The presence of the methoxyethyl and methoxybutyl groups in this compound enhances its solubility and bioavailability, which are critical factors in medicinal chemistry. Researchers are particularly interested in its potential as a building block for designing novel antifungal agents or anti-inflammatory drugs, given the well-documented bioactivity of triazole scaffolds.

The synthesis of 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde typically involves click chemistry methodologies, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This approach aligns with the growing trend toward green chemistry, as it minimizes waste and improves atom economy. The compound's aldehyde functional group further allows for diverse derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, this compound is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals frequently highlight its role in producing tailored solutions for clients in the life sciences sector. Its CAS No. 2172533-51-4 serves as a unique identifier, ensuring precise communication across global supply chains.

Environmental and regulatory considerations are also pivotal when working with 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde. While it is not classified as hazardous, proper handling protocols are recommended to maintain workplace safety. The compound's stability under standard conditions makes it suitable for long-term storage, a feature highly valued in laboratory settings.

In summary, 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a versatile and scientifically relevant molecule. Its applications span from pharmaceutical intermediates to agrochemical research, reflecting the compound's adaptability. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in peer-reviewed journals and industry reports alike.